Platyphylline
Platyphylline
Platyphylline is a macrolide.
Brand Name:
Vulcanchem
CAS No.:
480-78-4
VCID:
VC0179411
InChI:
InChI=1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4+/t11-,13+,14-,15-,18-/m1/s1
SMILES:
CC=C1CC(C(C(=O)OCC2CCN3C2C(CC3)OC1=O)(C)O)C
Molecular Formula:
C18H27NO5
Molecular Weight:
337.4 g/mol
Platyphylline
CAS No.: 480-78-4
Main Products
VCID: VC0179411
Molecular Formula: C18H27NO5
Molecular Weight: 337.4 g/mol
| CAS No. | 480-78-4 |
|---|---|
| Product Name | Platyphylline |
| Molecular Formula | C18H27NO5 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | (1R,4Z,6R,7R,11S,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadecane-3,8-dione |
| Standard InChI | InChI=1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4+/t11-,13+,14-,15-,18-/m1/s1 |
| Standard InChIKey | BTHCJHQOYFUIMG-URPYTINPSA-N |
| Isomeric SMILES | C/C=C\1/C[C@H]([C@@](C(=O)OC[C@H]2CCN3[C@H]2[C@@H](CC3)OC1=O)(C)O)C |
| SMILES | CC=C1CC(C(C(=O)OCC2CCN3C2C(CC3)OC1=O)(C)O)C |
| Canonical SMILES | CC=C1CC(C(C(=O)OCC2CCN3C2C(CC3)OC1=O)(C)O)C |
| Boiling Point | 539.6±50.0 °C(Predicted) |
| Density | 1.22±0.1 g/cm3(Predicted) |
| Melting Point | 129° |
| Description | Platyphylline is a macrolide. |
| Related CAS | 66641-38-1 (hydrochloride) |
| Synonyms | 3-ethylidenedodecahydro-5-hydroxy-5,5-dimethyl-1,6- dioxacyclododecino(2,3,4gh)pyrrolizine-2,7-dione platyphylline platyphylline hydrochloride platyphylline, (1alpha,15E)-isome |
| Reference | 1. MURAVEVA DA. PLATIFILLIN I SARRATSIN I IKH SYR'EVYE ISTOCHNIKI [PLATYPHYLLINE AND SARRACINE AND THEIR RAW SOURCES]. Med Prom SSSR. 1964 Aug;18:14-8. Russian. PMID: 14255286. 2. KRAMARENKO VF. Novaia kachestvennaia reaktsiia na platifillin [New qualitative reaction for platyphylline]. Aptechn Delo. 1953 Mar-Apr;2(2):52-3. Undetermined Language. PMID: 13051139 3. DIANOVA RG. [Effect of platyphylline on the activity of certain substances depressing the central nervous system]. Farmakol Toksikol. 1960 Mar-Apr;23:106-9. Russian. PMID: 13722610. 4. DIANOVA RG. [On the mechanism of hypotensive effects of platyphylline]. Farmakol Toksikol. 1960 Jan-Feb;23:13-7. Russian. PMID: 13816530. 5. MASHKOVSKII MD, IAKOVLEVA AI, SHAKHNAZAROVA NG. [On the problem of the effect of platyphylline on morphological structures of the organism in experimental animals]. Farmakol Toksikol. 1960 Jul-Aug;23:335-41. Russian. PMID: 13767760. |
| PubChem Compound | 5281742 |
| Last Modified | Nov 11 2021 |
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